Acetamide, 2,2,2-trifluoro-N-[(4-hydroxyphenyl)methyl]-

• Molecular Formula: C9H8F3NO2
• Molecular Weight: 219.16 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-[(4-hydroxyphenyl)methyl]acetamide
• InChI: InChI=1S/C9H8F3NO2/c10-9(11,12)8(15)13-5-6-1-3-7(14)4-2-6/h1-4,14H,5H2,(H,13,15)
• InChI Key: NSWUPRIBGLQXGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C(F)(F)F)O

Description

Acetamide, 2,2,2-trifluoro-N-[(4-hydroxyphenyl)methyl]- is a useful research compound. Its molecular formula is C9H8F3NO2 and its molecular weight is 219.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetamide, 2,2,2-trifluoro-N-[(4-hydroxyphenyl)methyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetamide, 2,2,2-trifluoro-N-[(4-hydroxyphenyl)methyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Dissolve under nitrogen atmosphere 2,2,2-trifluoro-N-(4-methoxybenzyl)-acetamide (11.6 g, 50 mmol) in DCM (250 mL). Cool to 0° C. in an ice bath. Add dropwise 1M boron tribromide in DCM (100 mL, 100 mmol) and stir for 20 min after addition. Warm to ambient temperature and stir for 16 h. Cool the reaction mixture in an ice bath and quench very carefully with saturated aqueous NaHCO3. Separate the organic layer. Extract the aqueous layer twice with chloroform. Dry the combined organic extracts over-Na2SO4 and concentrate in vacuo to obtain the desired intermediate (8.8 g, 40 mmol). MS (ES−) m/z: 218 (M−H)−.